N~1~-(2-methoxyethyl)-N~2~-(4-methylbenzyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[benzenesulfonyl-[(4-methylphenyl)methyl]amino]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H24N2O4S/c1-16-8-10-17(11-9-16)14-21(15-19(22)20-12-13-25-2)26(23,24)18-6-4-3-5-7-18/h3-11H,12-15H2,1-2H3,(H,20,22)
• InChI Key: FNGSTAUMUFUPNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(CC(=O)NCCOC)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C19H24N2O4S
• Molecular Weight: 376.5 g/mol

Description

"N1-(2-methoxyethyl)-N2-(4-methylbenzyl)-N2-(phenylsulfonyl)glycinamide" is a compound that could potentially have interesting chemical properties due to its functional groups and structure. The presence of methoxyethyl, methylbenzyl, and phenylsulfonyl groups attached to a glycinamide backbone suggests a complex interplay of electronic and steric effects, influencing its reactivity and physical characteristics.

Synthesis Analysis

The synthesis of similar compounds involves strategic functionalization and protection-deprotection strategies. For example, compounds like N-(4-methoxybenzyl)-o-benzenedisulfonimide are prepared from related sulfonyl chlorides and amines in dichloromethane under basic conditions, yielding corresponding ethers in good yields (Carlsen, 1998). This approach might be adaptable for synthesizing the target compound by selecting appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of compounds with similar functional groups, like sulfonamides and glycinamides, often exhibits specific conformational preferences due to intramolecular interactions. For example, N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfonyl]propanamides show two gauche conformers, with conformer stability influenced by electronic and steric factors, as supported by spectroscopic and theoretical studies (Olivato et al., 2009).

Chemical Reactions and Properties

Compounds containing sulfonyl and amide functionalities engage in various chemical reactions. For instance, Weinreb amides, similar to parts of the target molecule's structure, are known for their reactivity towards nucleophiles, enabling the synthesis of complex structures (Kommidi et al., 2010). The unique combination of functional groups in "N1-(2-methoxyethyl)-N2-(4-methylbenzyl)-N2-(phenylsulfonyl)glycinamide" could lead to distinctive reactivity patterns, potentially useful in organic synthesis and medicinal chemistry.

Physical Properties Analysis

The physical properties of organic compounds are significantly influenced by their molecular structure. Factors such as solubility, melting point, and boiling point can be estimated by examining the functional groups and overall molecular geometry. For compounds with similar structural features, spectroscopic techniques like IR, NMR, and mass spectrometry provide crucial data for understanding their physical behavior (Datta et al., 2008).